Cas no 528885-35-0 (ethyl 3'-amino-1,1'-biphenyl-3-carboxylate)
ethyl 3'-amino-1,1'-biphenyl-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 3'-AMINO-, ETHYL ESTER
- ethyl 3'-amino-1,1'-biphenyl-3-carboxylate
- SCHEMBL3731320
- ethyl 3'-amino-[1,1'-biphenyl]-3-carboxylate
- EN300-27732389
- Ethyl-3-(3-aminophenyl)benzoate
- BOCXCXNIQKOBSN-UHFFFAOYSA-N
- 528885-35-0
- Z4907771191
- 3'-amino-biphenyl-3-carboxylic acid ethyl ester
- 3'-Amino-[1,1'-biphenyl]-3-carboxylic acid, ethyl ester
-
- Inchi: 1S/C15H15NO2/c1-2-18-15(17)13-7-3-5-11(9-13)12-6-4-8-14(16)10-12/h3-10H,2,16H2,1H3
- InChI Key: BOCXCXNIQKOBSN-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CC=CC(=C1)C1C=CC=C(C=1)N)=O
Computed Properties
- Exact Mass: 241.110278721Da
- Monoisotopic Mass: 241.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 52.3Ų
ethyl 3'-amino-1,1'-biphenyl-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27732389-1g |
ethyl 3'-amino-[1,1'-biphenyl]-3-carboxylate |
528885-35-0 | 90% | 1g |
$541.0 | 2023-09-10 | |
| Enamine | EN300-27732389-5g |
ethyl 3'-amino-[1,1'-biphenyl]-3-carboxylate |
528885-35-0 | 90% | 5g |
$1572.0 | 2023-09-10 | |
| Enamine | EN300-27732389-10g |
ethyl 3'-amino-[1,1'-biphenyl]-3-carboxylate |
528885-35-0 | 90% | 10g |
$2331.0 | 2023-09-10 | |
| Enamine | EN300-27732389-0.05g |
ethyl 3'-amino-[1,1'-biphenyl]-3-carboxylate |
528885-35-0 | 95.0% | 0.05g |
$455.0 | 2025-03-21 | |
| Enamine | EN300-27732389-0.1g |
ethyl 3'-amino-[1,1'-biphenyl]-3-carboxylate |
528885-35-0 | 95.0% | 0.1g |
$476.0 | 2025-03-21 | |
| Enamine | EN300-27732389-0.25g |
ethyl 3'-amino-[1,1'-biphenyl]-3-carboxylate |
528885-35-0 | 95.0% | 0.25g |
$498.0 | 2025-03-21 | |
| Enamine | EN300-27732389-0.5g |
ethyl 3'-amino-[1,1'-biphenyl]-3-carboxylate |
528885-35-0 | 95.0% | 0.5g |
$520.0 | 2025-03-21 | |
| Enamine | EN300-27732389-1.0g |
ethyl 3'-amino-[1,1'-biphenyl]-3-carboxylate |
528885-35-0 | 95.0% | 1.0g |
$541.0 | 2025-03-21 | |
| Enamine | EN300-27732389-2.5g |
ethyl 3'-amino-[1,1'-biphenyl]-3-carboxylate |
528885-35-0 | 95.0% | 2.5g |
$1063.0 | 2025-03-21 | |
| Enamine | EN300-27732389-5.0g |
ethyl 3'-amino-[1,1'-biphenyl]-3-carboxylate |
528885-35-0 | 95.0% | 5.0g |
$1572.0 | 2025-03-21 |
ethyl 3'-amino-1,1'-biphenyl-3-carboxylate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on ethyl 3'-amino-1,1'-biphenyl-3-carboxylate
Recent Advances in the Study of Ethyl 3'-Amino-1,1'-Biphenyl-3-Carboxylate (CAS: 528885-35-0)
Ethyl 3'-amino-1,1'-biphenyl-3-carboxylate (CAS: 528885-35-0) is a biphenyl derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.
One of the most notable advancements in the study of ethyl 3'-amino-1,1'-biphenyl-3-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Researchers have successfully utilized this compound as a building block to develop novel kinase inhibitors with improved selectivity and potency. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the use of ethyl 3'-amino-1,1'-biphenyl-3-carboxylate in the synthesis of a series of potent and selective JAK2 inhibitors, which showed promising anti-proliferative activity against cancer cell lines.
In addition to its applications in kinase inhibitor development, ethyl 3'-amino-1,1'-biphenyl-3-carboxylate has also been investigated for its potential as a scaffold for the design of antimicrobial agents. A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of biphenyl-based derivatives using this compound, which exhibited significant antibacterial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's potential in addressing the growing challenge of antibiotic resistance.
Another area of interest is the compound's utility in the development of fluorescent probes and imaging agents. Due to its biphenyl core and amino functionality, ethyl 3'-amino-1,1'-biphenyl-3-carboxylate can be readily modified to introduce fluorophores or other imaging moieties. A recent study in ACS Chemical Biology highlighted the use of this compound in the design of a fluorescent probe for detecting reactive oxygen species (ROS) in live cells, providing a valuable tool for studying oxidative stress-related diseases.
Despite these promising developments, challenges remain in the optimization of ethyl 3'-amino-1,1'-biphenyl-3-carboxylate-based compounds for clinical applications. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further structural modifications and preclinical studies. Nevertheless, the compound's versatility and the recent advancements in its applications make it a valuable asset in the toolkit of medicinal chemists and drug developers.
In conclusion, ethyl 3'-amino-1,1'-biphenyl-3-carboxylate (CAS: 528885-35-0) continues to be a focal point of research in chemical biology and medicinal chemistry. Its role as a key intermediate in the synthesis of bioactive compounds, particularly kinase inhibitors and antimicrobial agents, highlights its significance in drug discovery. Future studies are expected to further explore its potential in other therapeutic areas and address the current limitations to pave the way for its clinical translation.
528885-35-0 (ethyl 3'-amino-1,1'-biphenyl-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)